Cas no 147793-93-9 (Cyclopenta[c]pyran-4-carboxylicacid, 1-(b-D-glucopyranosyloxy)-1,4a,5,6,7,7a-hexahydro-7-hydroxy-7-methyl-,2,6-dimethyl-1,8-octanediyl ester, (1S,1'S,4aS,4'aS,7S,7'S,7aS,7'aS)- (9CI))

• Product Name: Cyclopenta[c]pyran-4-carboxylicacid, 1-(b-D-glucopyranosyloxy)-1,4a,5,6,7,7a-hexahydro-7-hydroxy-7-methyl-,2,6-dimethyl-1,8-octanediyl ester, (1S,1'S,4aS,4'aS,7S,7'S,7aS,7'aS)- (9CI)
• CAS No: 147793-93-9
• MF: C₄₂H₆₆O₂₀
• MW: 890.961455821991
• CID: 225744
• Update Time: 2024-03-03

Cyclopenta[c]pyran-4-carboxylicacid, 1-(b-D-glucopyranosyloxy)-1,4a,5,6,7,7a-hexahydro-7-hydroxy-7-methyl-,2,6-dimethyl-1,8-octanediyl ester, (1S,1'S,4aS,4'aS,7S,7'S,7aS,7'aS)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclopenta[c]pyran-4-carboxylicacid, 1-(b-D-glucopyranosyloxy)-1,4a,5,6,7,7a-hexahydro-7-hydroxy-7-methyl-,2,6-dimethyl-1,8-octanediyl ester, (1S,1'S,4aS,4'aS,7S,7'S,7aS,7'aS)- (9CI)
• PremnaodorosideA
• Cyclopenta[c]pyran-4-carboxylicacid, 1-(b-D-glucopyranosyloxy)-1,4a,5,6,7,7a-hexahydro-7-hydroxy-7-methyl-,2,6-dimethyl-1,8-o
• (-)-Premnaodoroside A

• Inchi： 1S/C42H66O20/c1-19(10-13-55-35(51)23-17-57-37(27-21(23)8-11-41(27,3)53)61-39-33(49)31(47)29(45)25(14-43)59-39)6-5-7-20(2)16-56-36(52)24-18-58-38(28-22(24)9-12-42(28,4)54)62-40-34(50)32(48)30(46)26(15-44)60-40/h17-22,25-34,37-40,43-50,53-54H,5-16H2,1-4H3
• InChI Key： DDZSTZLOUPLIAN-UHFFFAOYSA-N
• SMILES： CC(CCOC(C1C2CCC(C2C(OC2C(O)C(O)C(O)C(CO)O2)OC=1)(O)C)=O)CCCC(COC(C1C2CCC(C2C(OC2C(O)C(O)C(O)C(CO)O2)OC=1)(O)C)=O)C

Computed Properties

• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 62
• XLogP3: 1.01

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Iridoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Iridoid O-glycosides